Cas no 821777-81-5 (Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)-)

821777-81-5 structure
Product name:Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)-
Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)-
- 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)aniline
- DTXSID20732376
- 821777-81-5
- SCHEMBL3413889
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- Inchi: InChI=1S/C9H6BrF6N/c10-5-1-2-7(17-4-8(11,12)13)6(3-5)9(14,15)16/h1-3,17H,4H2
- InChI Key: IHXOOOQNGSTFLN-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1Br)C(F)(F)F)NCC(F)(F)F
Computed Properties
- Exact Mass: 320.95878g/mol
- Monoisotopic Mass: 320.95878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
- XLogP3: 4.6
Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)- Related Literature
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
821777-81-5 (Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)-) Related Products
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